Cas no 140860-33-9 (D-Lysine, 1,1-dimethylethyl ester)

D-Lysine, 1,1-dimethylethyl ester, is a protected derivative of D-lysine, where the amino acid's carboxyl group is esterified with a tert-butyl (1,1-dimethylethyl) group. This modification enhances stability and solubility in organic solvents, making it a valuable intermediate in peptide synthesis and pharmaceutical research. The tert-butyl ester group provides selective deprotection under mild acidic conditions, enabling controlled reactions without disrupting other functional groups. Its chiral purity and compatibility with solid-phase peptide synthesis (SPPS) further contribute to its utility in producing enantiomerically pure compounds. This compound is particularly useful in medicinal chemistry for developing bioactive peptides and small-molecule therapeutics.
D-Lysine, 1,1-dimethylethyl ester structure
140860-33-9 structure
Product Name:D-Lysine, 1,1-dimethylethyl ester
CAS No:140860-33-9
MF:C10H22N2O2
MW:202.293882846832
CID:1297431
Update Time:2025-06-07

D-Lysine, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • D-Lysine, 1,1-dimethylethyl ester
    • Inchi: 1S/C10H22N2O2/c1-10(2,3)14-9(13)8(12)6-4-5-7-11/h8H,4-7,11-12H2,1-3H3/t8-/m1/s1
    • InChI Key: UCORYUPEVCQOAL-MRVPVSSYSA-N
    • SMILES: C(OC(C)(C)C)(=O)[C@@H](CCCCN)N

Experimental Properties

  • Density: 0.987±0.06 g/cm3(Predicted)
  • Boiling Point: 285.2±25.0 °C(Predicted)
  • pka: 10.46±0.10(Predicted)

D-Lysine, 1,1-dimethylethyl ester Pricemore >>

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